2-methyl-4-(trifluoromethyl)-1H-indole
Overview
Description
2-methyl-4-(trifluoromethyl)-1H-indole is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly referred to as TFMIM and has been studied extensively for its use in organic synthesis, medicinal chemistry, and material science.
Mechanism of Action
The mechanism of action of TFMIM is not well understood. However, it is believed that TFMIM acts as a nucleophile in various chemical reactions, thereby facilitating the formation of new chemical bonds.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of TFMIM. However, it has been reported that TFMIM exhibits antifungal and antibacterial properties. TFMIM has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TFMIM in lab experiments is its high reactivity and selectivity. TFMIM is also easy to handle and store. However, one of the limitations of using TFMIM is its high cost and limited availability.
Future Directions
There are several future directions for the study of TFMIM. One potential application of TFMIM is in the development of new pharmaceuticals and biologically active compounds. TFMIM could also be studied further for its potential use in cancer treatment. Additionally, research could be conducted on the development of new synthesis methods for TFMIM that are more cost-effective and environmentally friendly.
Conclusion:
In conclusion, TFMIM is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It has been extensively studied for its use in organic synthesis, medicinal chemistry, and material science. Further research is needed to fully understand the mechanism of action and potential applications of TFMIM.
Scientific Research Applications
TFMIM has been extensively studied for its applications in organic synthesis. It is commonly used as a reagent in various chemical reactions such as Suzuki coupling, Heck reaction, and Sonogashira coupling. TFMIM has also been used in the synthesis of various pharmaceuticals and biologically active compounds.
properties
IUPAC Name |
2-methyl-4-(trifluoromethyl)-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3N/c1-6-5-7-8(10(11,12)13)3-2-4-9(7)14-6/h2-5,14H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TURWIQQQNMXJMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC=C2N1)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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